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Compound of Interest

Compound Name: 1-(2,4-Difluorophenyl)-1h-pyrrole

CAS No.: 125126-63-8

Cat. No.: B1583492

Get Quote

1-(2,4-Difluorophenyl)-1H-pyrrole is a substituted aromatic heterocycle. Its structure is

composed of a five-membered pyrrole ring, a fundamental unit in numerous biologically active

natural products and pharmaceuticals, attached via its nitrogen atom to a 2,4-difluorophenyl

group.[1] The pyrrole ring system is a key component in marketed drugs with activities ranging

from anticancer to antibacterial and anti-inflammatory.[1]

The strategic incorporation of fluorine atoms onto the phenyl substituent is a widely used

technique in modern medicinal chemistry. Fluorine's unique properties—high electronegativity,

small size, and ability to form strong carbon-fluorine bonds—can significantly modulate a

molecule's pharmacokinetic and pharmacodynamic profile. This includes enhancing metabolic

stability, improving binding affinity to target proteins, and altering lipophilicity to optimize cell

permeability. Consequently, 1-(2,4-difluorophenyl)-1H-pyrrole serves as a critical building

block for the synthesis of novel therapeutic agents.

Molecular Structure and Physicochemical
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The core of the molecule is the planar, aromatic pyrrole ring. The nitrogen atom's lone pair of

electrons participates in the π-electron system, fulfilling Hückel's rule for aromaticity. This

delocalization of electrons influences the ring's reactivity, making it susceptible to electrophilic

substitution. The attached 2,4-difluorophenyl ring is electronically influenced by the two fluorine

atoms, which exert a strong electron-withdrawing inductive effect, impacting the overall electron

density and chemical behavior of the molecule.

Physicochemical Data
Quantitative data for 1-(2,4-difluorophenyl)-1H-pyrrole has been compiled in the table below.

Note that some physical properties are predicted values from chemical databases.

Property Value Source

CAS Number 125126-63-8 [2]

Molecular Formula C₁₀H₇F₂N Calculated

Molecular Weight 179.17 g/mol Calculated

Appearance Yellow to orange powder [2]

Boiling Point 225.3 ± 30.0 °C (Predicted) [2]

Density 1.17 ± 0.1 g/cm³ (Predicted) [2]

Flash Point 90 °C (Predicted) [2]

Solubility Almost insoluble in water [2]

Spectroscopic Characterization
Spectroscopic analysis is essential for the structural confirmation of 1-(2,4-difluorophenyl)-1H-
pyrrole. The expected spectral data are outlined below, based on established principles and

data from analogous structures.[3][4][5]
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Technique Expected Observations

¹H NMR

Pyrrole Protons: Two sets of multiplets. The α-

protons (C2, C5) are expected around δ 6.8-7.2

ppm, and the β-protons (C3, C4) are expected

slightly upfield around δ 6.2-6.5 ppm.[6]

Difluorophenyl Protons: Three distinct multiplets

in the aromatic region (δ 7.0-7.8 ppm), showing

complex splitting due to both H-H and H-F

coupling.

¹³C NMR

Pyrrole Carbons: α-carbons (C2, C5) are

expected around δ 120-125 ppm, and β-carbons

(C3, C4) around δ 110-115 ppm. Difluorophenyl

Carbons: Six signals, with the carbon atoms

directly bonded to fluorine exhibiting large C-F

coupling constants. The C-F signals are

anticipated at δ 155-165 ppm.

¹⁹F NMR

Two distinct signals are expected for the non-

equivalent fluorine atoms at the C2 and C4

positions of the phenyl ring, likely appearing as

multiplets due to F-F and F-H coupling.

IR (Infrared)

C-H stretching (Aromatic): ~3100-3150 cm⁻¹.

C=C stretching (Aromatic): ~1500-1600 cm⁻¹.

C-N stretching: ~1300-1380 cm⁻¹. C-F

stretching: Strong, characteristic bands in the

fingerprint region, ~1100-1250 cm⁻¹.

MS (Mass Spec)

Molecular Ion (M⁺): A prominent peak at m/z =

179. Fragmentation may involve the loss of the

difluorophenyl group or cleavage of the pyrrole

ring.

Synthesis Methodologies
The synthesis of N-substituted pyrroles is a well-established field, with two primary named

reactions being the most reliable and versatile: the Clauson-Kaas synthesis and the Paal-Knorr
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synthesis.

Clauson-Kaas Pyrrole Synthesis
This method is a highly effective route for preparing N-substituted pyrroles from primary

amines.[7] It involves the acid-catalyzed reaction of 2,4-difluoroaniline with 2,5-

dimethoxytetrahydrofuran.[7][8] The latter serves as a stable and easy-to-handle synthetic

equivalent of a 1,4-dicarbonyl compound.[9]

Reaction Setup: To a round-bottom flask, add 2,4-difluoroaniline (1.0 equivalent) and 2,5-

dimethoxytetrahydrofuran (1.0-1.2 equivalents).

Solvent and Catalyst: Add glacial acetic acid as both the solvent and the acid catalyst.

Heating: Heat the mixture to reflux (typically 100-120 °C) and monitor the reaction progress

using Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into

a beaker of ice water.

Neutralization & Extraction: Neutralize the solution with a base (e.g., sodium carbonate or

sodium hydroxide) until it is slightly alkaline. Extract the aqueous layer with an organic

solvent such as ethyl acetate or dichloromethane (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product is then purified by column

chromatography on silica gel to yield pure 1-(2,4-difluorophenyl)-1H-pyrrole.

1. Mix Reagents
(2,4-Difluoroaniline, 

2,5-Dimethoxytetrahydrofuran)

2. Add Acetic Acid
(Solvent/Catalyst)

3. Heat to Reflux
(100-120°C)
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(Ice Water, Na₂CO₃)

5. Extract
(Ethyl Acetate)

6. Purify
(Column Chromatography) Final Product
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Clauson-Kaas Synthesis Workflow
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The Paal-Knorr synthesis is another cornerstone method, involving the condensation of a 1,4-

dicarbonyl compound (like 2,5-hexanedione or succinaldehyde) with a primary amine.[4][10]

[11] The reaction is typically acid-catalyzed and proceeds through the formation of a

hemiaminal intermediate, which then cyclizes and dehydrates to form the aromatic pyrrole ring.

[4][5]

The mechanism involves an initial nucleophilic attack by the amine on one of the protonated

carbonyl groups to form a hemiaminal.[4] This is followed by an intramolecular attack of the

nitrogen on the second carbonyl group. The resulting cyclic intermediate then undergoes two

successive dehydration steps to eliminate water and form the stable aromatic pyrrole ring. The

ring-formation step is generally considered the rate-determining step of the reaction.[10]
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The 1-(2,4-difluorophenyl)-1H-pyrrole moiety is a privileged scaffold in the design of bioactive

molecules. The pyrrole core provides a rigid, aromatic framework capable of participating in

various non-covalent interactions with biological targets, while the difluorophenyl group acts as

a powerful modulator of physicochemical properties.

Derivatives of this core structure have been investigated for a range of therapeutic applications:

Anticancer Activity: Several studies have explored derivatives of 1-(2,4-difluorophenyl)-5-

oxopyrrolidine as cytotoxic agents against triple-negative breast cancer, prostate cancer, and

melanoma cell lines.[12] The presence of the difluorophenyl group is often crucial for

achieving high potency.

Antimicrobial and Antiviral Agents: The pyrrole nucleus is a common feature in compounds

with antimicrobial and antiviral properties.[13] Fluorination can enhance these activities by

improving cell penetration and resistance to metabolic degradation.

Enzyme Inhibition: The structure is suitable for designing inhibitors of various enzymes. The

difluorophenyl group can engage in specific interactions within an enzyme's active site, such

as halogen bonding or hydrophobic interactions, leading to potent and selective inhibition.

The following diagram illustrates a hypothetical interaction between a 1-(2,4-
difluorophenyl)-1H-pyrrole derivative and an enzyme active site, highlighting key structural

contributions to binding affinity.
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Conceptual Ligand-Enzyme Interactions

Safety and Handling
As with any laboratory chemical, 1-(2,4-difluorophenyl)-1H-pyrrole should be handled with

appropriate care. While a specific Safety Data Sheet (SDS) for this exact compound should

always be consulted, general precautions for related aromatic amines and heterocyclic

compounds apply.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.[14][15]

Handling: Handle in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust or vapors. Avoid contact with skin and eyes. Take precautionary measures against

static discharge.[14]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong acids and oxidizing agents.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
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Conclusion
1-(2,4-Difluorophenyl)-1H-pyrrole is a molecule of considerable strategic importance. Its

structure elegantly combines the biologically relevant pyrrole scaffold with the property-

modulating effects of difluorophenyl substitution. Well-established synthetic routes like the

Clauson-Kaas and Paal-Knorr reactions make it readily accessible for research and

development. Its utility as a precursor for novel therapeutic agents, particularly in oncology and

infectious diseases, ensures that it will remain a focal point of investigation for medicinal

chemists and drug discovery professionals. A thorough understanding of its structure,

properties, and synthesis is paramount for harnessing its full potential in the creation of next-

generation pharmaceuticals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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